PGE synthase Inhibitor
  • Benzydamine Hydrochloride
    Benzydamine Hydrochloride
    • Cat. No.:
    • B000740
    • CAS No.:
    • 132-69-4
    • Molecular Formula:
    • C19H24ClN3O
    • Molecular Weight:
    • 345.9 g/mol
    Description
    Benzydamine hydrochloride is a member of indazoles.
    Benzydamine Hydrochloride is an indazole non-steroidal anti-inflammatory drug (NSAID) with analgesic, antipyretic, and anti-edema properties. Unlike other ...
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  • PF 4693627
    PF 4693627
    • Cat. No.:
    • B610039
    • CAS No.:
    • 1312815-93-2
    • Molecular Formula:
    • C26H29Cl2N3O3
    • Molecular Weight:
    • 502.436
    Description
    PF-4693627 is an orally bioavailable inhibitor of microsomal prostaglandin E (PGE) synthase-1 (mPGES-1;  IC50 = 3 nM). It is selective for mPGES-1 over PGDS, TXAS, and 5-LO in HWB-1483 cells, which have IC5...
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  • Furprofen
    Furprofen
    • Cat. No.:
    • B1216593
    • CAS No.:
    • 66318-17-0
    • Molecular Formula:
    • C14H12O4
    • Molecular Weight:
    • 244.24 g/mol
    Description
    structure given in first source
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  • Esflurbiprofen
    Esflurbiprofen
    • Cat. No.:
    • B1671250
    • CAS No.:
    • 51543-39-6
    • Molecular Formula:
    • C15H13FO2
    • Molecular Weight:
    • 244.26 g/mol
    Description
    (S)-flurbiprofen is a flurbiprofen. It is an enantiomer of a (R)-flurbiprofen.
    Esflurbiprofen is under investigation in clinical trial NCT03434197 (Safety and Efficacy of SFPP in Knee Osteoarthritis).
    ESFL...
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  • Pranoprofen
    Pranoprofen
    • Cat. No.:
    • B1678049
    • CAS No.:
    • 52549-17-4
    • Molecular Formula:
    • C15H13NO3
    • Molecular Weight:
    • 255.27 g/mol
    Description
    Pranoprofen is a pyridochromene.
    PRANOPROFEN is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
    RN given refers to unlabled parent cpd;  structure...
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  • Sinensetin
    Sinensetin
    • Cat. No.:
    • B1680974
    • CAS No.:
    • 2306-27-6
    • Molecular Formula:
    • C20H20O7
    • Molecular Weight:
    • 372.4 g/mol
    Description
    Sinensetin is a pentamethoxyflavone that is flavone substituted by methoxy groups at positions 5, 6, 7, 3' and 4' respectively. It has a role as a plant metabolite. It is functionally related to a flavone.
    Si...
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  • TFC 007
    TFC 007
    • Cat. No.:
    • B1682772
    • CAS No.:
    • Molecular Formula:
    • C27H29N5O4
    • Molecular Weight:
    • 487.5 g/mol
    Description
    TFC-007 is a hematopoietic prostaglandin D synthase (H-PGDS) inhibitor.
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  • Fagaramide
    Fagaramide
    • Cat. No.:
    • B8271708
    • CAS No.:
    • 495-86-3
    • Molecular Formula:
    • C14H17NO3
    • Molecular Weight:
    • 247.29 g/mol
    Description
    Fagaramide is a member of cinnamamides and a secondary carboxamide.
    Fagaramide has been reported in Asarum sagittarioides, Zanthoxylum gilletii, and other organisms with data available....
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  • 5-trans U-46619
    5-trans U-46619
    • Cat. No.:
    • B10768078
    • CAS No.:
    • Molecular Formula:
    • C21H34O4
    • Molecular Weight:
    • 350.5 g/mol
    Description
    5-trans U-46619 is a useful research compound. Its molecular formula is C21H34O4 and its molecular weight is 350.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 5-trans U-46619 suitable fo...
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  • HPGDS inhibitor 3
    HPGDS inhibitor 3
    • Cat. No.:
    • B12411230
    • CAS No.:
    • Molecular Formula:
    • C21H27N3O2
    • Molecular Weight:
    • 353.5 g/mol
    Description
    HPGDS inhibitor 3 is a useful research compound. Its molecular formula is C21H27N3O2 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HPGDS inhibitor 3 suita...
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